The membrane usually breaks down at a specific local position due to the mechanical degradation caused by nonuniform hygrothermal conditions in proton exchange membrane fuel cells. Many studies have been carried out analyzing the stress and strain on membrane along thickness direction, but few of them considered the stress along the surface. By imposing uneven temperature and water profiles according to experiments and simulation, this study systematically investigated effects of varying temperatures, relative humidity, and gas flow directions on the membrane stress/strain in a comprehensive 3D model. The results proved that nonuniform temperature and water content affect the response of the membrane a lot. Although the membrane at the inlet of the flow field suffers higher stress, the membrane at the outlet is easier to fail because higher humidity leads to lower yield stress. For the operating condition, the stress range of cells under the counter-flow reactant gas is 0.2 MPa less than those under co-flow direction. And increasing humidity to near-saturated condition would reduce the stress range from 1.2 to 0.49 MPa. The study contributes to achieving better fatigue resistance for membranes in terms of controlling anisotropic heat and relative humidity for fuel cells.

Welcome to the first issue of Fuel Cells in 2023. This is shaping up to be an exciting year for the journal! Before we discuss our plans further and share some exciting news, we'd like to look back at some highlights from the previous year. The final issue of the year was a Special Issue, covering the 25th edition of the European Electrolyser & Fuelcell Forum (2021) in Lucerne, Switzerland. Figure 1 shows the front cover of this issue. That this meeting took place at all, given the disruptions caused to everyday life by the COVID19 pandemic, was a highlight in itself! As the guest editorial described, due to these disruptions the meeting was held—successfully—as a fully virtual event. From the 157 papers presented at the event, seven were selected for publication in the issue. The subjects covered in these published papers included visualization inside proton exchange membranes, catalyst degradation, and fuel cells for mobile applications. Other subjects discussed in the issue include the effects of accelerated durability testing on polymer electrolyte membranes, hydraulic single-cell compression testing, the integration of water electrolyzers into renewable energy sources, and an optimal sustainable fuel cell stack. We are extremely grateful to the organizers of this conference and the guest editors of the special issue, both for their collaboration with Fuel Cells and for ensuring this meeting took place despite the challenges involved. FIGURE 1Open in figure viewerPowerPoint The front cover of Fuel Cells issue 6/2022: 25th European Electrolyser & Fuelcell Forum (EFCF) “Hydrogen & Liquid Direct Fuel Cells, H2 Processing, Water Electroysis & CO2 Reduction” (EFCF2021). Of course, there was no shortage of excellent content in the other issues of 2022. A review of energy management in hybrid fuel cell systems was published in issue 4, while research on lanthanum nickelate as an oxygen electrode in electrolysis cells and work on dual-region mass transport in proton exchange membranes were among the primary research highlights published, read, and cited in 2022. Naturally, work published in previous years is also still being read and cited too; see Table 1 for the top 10 most accessed articles, evergreen and newly published, from January to December 2022. The appeal of the articles published in the journal was clearly seen with the publication of the latest Journal Citation Reports in June. Fuel Cells earned an Impact Factor of 2.9, an increase of nearly 24% and a great result for the journal. Without the authors, reviewers, and readers who have supported the journal in the past year and beyond, none of this success would be possible. Thank you all so much! TABLE 1. Top 10 most accessed articles in 2022 Article title Authors DOI Hydrogen generation using solid oxide electrolysis cells K. Kamlungsua, P.-C. Su, S. H. Chan 10.1002/fuce.202070602 Economic and environmental prospects for battery electric- and fuel cell vehicles: A review A. Ajanovic, R. Haas 10.1002/fuce.201800171 Long-term behavior of a solid oxide electrolyzer (SOEC) stack M. Lang, S. Raab, M. S. Lemcke, C. Bohn, M. Pysik 10.1002/fuce.201900245 Fuel Cells – fundamentals and applications L. Carrette, K. A. Friedrich, U. Stimming 10.1002/1615-6854(200105)1:13.0.CO;2-G Development and demonstration of a novel reversible SOFC system for utility and micro grid energy storage Joshua Mermelstein, Oliver Posdziech 10.1002/fuce.201600185 Ni migration in solid oxide cell electrodes: Review and revised hypothesis Mogens B. Mogensen, Ming Chen, Henrik Lund Frandsen, Christopher Graves, Anne Hauch, Peter Vang Hendriksen, Torben Jacobsen, Søren Højgaard Jensen, Theis Løye Skafte, Xiufu Sun 10.1002/fuce.202100072 Fuel flexibility of solid oxide fuel cells Andre Weber 10.1002/fuce.202100037 Design, manufacturing, and operation of movable 2 × 10 kW size rSOC system V. Saarinen, J. Pennanen, M. Kotisaari, O. Thomann, O. Himanen, S. Di Iorio, P. Hanoux, J. Aicart, K. Couturier, X. Sun, M. Chen, B. R. Sudireddy 10.1002/fuce.202100021 Developments in CO2 electrolysis of solid oxide electrolysis cell with different cathodes Z. Ma, J. Zhou, Y. Li, C. Liu, J. Pu, X. Chen 10.1002/fuce.201900240 Method to measure area specific resistance and chromium migration simultaneously from solid oxide fuel cell interconnect materials J. Tallgren, O. Himanen, M. Bianco, J. Mikkola, O. Thomann, M. Rautanen, J. Kiviaho, J. Van herle 10.1002/fuce.201800169 Lastly, as promised, we have some news to share, both sad and exciting. To begin, our long-standing Editor-in-Chief, Professor Ulrich Stimming, will step down later this year. We are of course sad to see him go, but he goes with our great gratitude and respect, and we are pleased to announce that he will continue to be involved with the journal as the Founding Editor. We are also pleased to announce that Professor Eileen Yu of Loughborough University, UK, will step up from the Editorial Board to become our new Editor-in-Chief. Professor Yu obtained her PhD at Newcastle University with ground-breaking work on direct methanol alkaline fuel cells and took a role at the Max Planck Institute for Dynamics of Complex Technical Systems, Germany, before returning to Newcastle for a prestigious EPSRC Research Fellowship (Life Science Interface). She now holds a Chair of Electrochemical Engineering in the Department of Chemical Engineering at Loughborough, where she focuses on science at the interface between fuel cell chemistry and bioscience, involving novel bioelectrochemical systems for healthcare, CO2 utilization, energy, and environmental applications. You can have no doubt that we will have further changes to share as part of this process, the first being that our Associate Editor, Dr. Petra Bele, will take a more senior editorial role during this transition, to better support Professor Yu as our new EiC. We are very excited to see how things will develop in 2023 and of course to continue the excellence of Fuel Cells into this new year. All the best, The Fuel Cells Editorial Team

Solid oxide fuel cells (SOFCs) convert a variety of fuels like hydrogen, e-gas, or biogas into electricity with high efficiency. Such fuels are interesting for reaching a production of electricity entirely from renewable energy sources. Sustainable fuels will play an important role because they are independent of fluctuating sources such as solar and wind. E-gas is a product of power-to-X concepts using electricity from renewable sources. Biogas is a renewable source and consists of 40%–70% CH4 and 30%–60% CO2. One advantage of the SOFC is that direct internal reforming of biogas or other hydrocarbons is possible. Impurities like sulfur components, which are present in fuels like biogas, can have negative effects on the internal reforming of the fuel in the SOFC and the electrochemical reaction as well. These effects have been widely investigated. The current study presents a new, time-efficient approach to investigating sulfur poisoning. It analyses how the electrochemical reaction and the methane reforming process are affected by H2S via the evaluation of iV-curves recorded with and without sulfur. It yields the well-known parameter voltage drop occurring due to sulfur exposure.

Fuel Cells – From Fundamentals to Systems publishes on all aspects of fuel cells, ranging from their molecular basis including theory and with molecular processes at catalyst surfaces and microscopic processes in membranes to their application in systems such as power plants, road vehicles and power sources in portables. It includes electrochemical energy technology as in energy conversion and storage with batteries, supercapacitors and electrolytic processes. Fuel Cells is a platform for scientific exchange in a diverse interdisciplinary field. All related work in chemistry, physics, materials science, chemical engineering, electrical engineering, and mechanical engineering is included.

As the key sealing part of proton exchange membrane fuel cell (PEMFC), the gasket is easily damaged in acidic solution and wet air for a long time in PEMFC, resulting in unsafe and unstable operation of PEMFC. In this paper, the regular solution (RS) and accelerated durability test (ADT) solution in PEMFC were prepared to study the aging damage process of silicone rubber gasket, and the attenuated total reflection Fourier transform infrared spectrometer (ATR-FTIR) was used to analyze the surface changes of gaskets soaked in solutions. The results showed that the weight loss of samples increased with the soaking time in both ADT solution and RS solution, and the damage of samples in ADT solution was faster and more serious than that in RS solution. Meanwhile, the microstructure diagram also indicated that the damage of the samples in ADT solution was more serious than that in the RS solution. The ATR-FTIR analysis results showed that the intensity of characteristic wave peaks of samples at 706, 787, 867, 1006, 1071, 1260, and 2961cm−1 in ADT solution decreased faster than that in RS solution, which was consistent with the results of weight analysis and microstructure analysis.

A voltage decrease in the long-term operation of hydrogen fuel cell (FC) electric cars under steady settings under constant load and dynamic operating conditions is a performance constraint of concern. Although accelerated stress test (AST) procedures have been sought to diagnose degradation, the AST results of FC stacks have not been reported extensively. The purpose of this article is to discuss the generation of AST of FC stacks based on real load profiles and the consequences of load changes and start-stop circumstances, which are mostly generated by common driven cycles in urban regions with high driving speeds and traffic jams. The highlight of this study is to analyze the effects of cycle repetition on the aging FC stack, especially the voltage degradation factor, degradation kinetics, and energy consumption. The relation between actual system temperatures in side cells assembled in the FC stacks and material degradation was also analyzed. The results presented high heat accumulation, related to chemical degradation, that occurred during load cycling and may result in membrane thinning and pinholes in the membrane. Temperature cycling corresponded to mechanical degradation generated during the start-stop cycling test, which may lead to membrane degradations—cracking, tearing, and pinholes.

The 25th edition of the European Electrolyser & Fuel cell Forum (EFCF 2021) in Lucerne, Switzerland, focusing on low temperature electrolyzers, fuel cells, and H2 processing, has taken place under unusual circumstances. On the one hand, the urgency to fight climate change has finally reached the decision makers at the highest level of the European Union, putting in place the so-called “Green Deal” under Mrs. Ursula von der Leyen, the President of the European Commission. Hydrogen and related technologies are finally understood as enabler of a decarbonized economy and recognized as strategic field for the creation of a new industry and the associated jobs in Europe. On the other hand, COVID19 pandemic has strongly affected the daily work of researchers and engineers, as well as the pace of progress due to practical reasons. The challenges of the pandemic situation and the restrictions applied due to this have obliged the organizers to keep the EFCF 2021 edition as a fully virtual event. The EFCF conference series is well known as more than a mere scientific and technical exchange on the latest results. Therefore, one of the main challenges was to facilitate direct interaction between peers. To accomplish this, a dedicated virtual meeting place was offered to allow people to exchange casually. Up to 80 conference participants simultaneously used the opportunity of this side-offering, and we are confident that this has led to new ideas and joint projects, as would have been the case physically in Lucerne. Challenged by the political changes and the increased interest, EFCF2021 decided not to broaden the scope of topics but to focus on fundamental understanding of electrocatalyst materials and reaction kinetics, as well as progresses and current issues for fuel cell and electrolyzer systems, respectively. Furthermore, contributions related to advanced characterization and diagnostic methods as well as system modeling have been featured during the conference, and a session was dedicated to hydrogen processing including H2 purification, compression, storage, and distribution. In total, 157 papers were presented at EFCF2021, of which more than 100 were presented in live-streamed sessions. The poster presentations were freely accessible during the conference on EFCF's website in the form of pdf files or MP4 presentations. Finally, a limited number of scientific papers have been selected to become part of this special issue. Many thanks are due to the Editor-in-Chief Prof. Ulrich Stimming and Associate Editor Dr. Petra Bele of the journal Fuel Cells – From Fundamentals to Applied Systems for their great support on publishing this topical issue in this esteemed journal.

To boost growth and global competitiveness, a growing number of industries and sewage treatment plants are making “sustainability” and “cost-effectiveness” key goals in their strategy and vision. This movement is also spreading far beyond the small group of people who recognize as “green”. This is the first study to demonstrate that domestic sewage water can be utilized as anodic feed for the electrochemical production of H2O2 in the catholyte with simultaneous wastewater treatment in a microbial peroxide-producing cell (MPPC) designed cost-effectively utilizing a variety of catholyte and few electrode materials. The electrochemical output utilizing domestic wastewater resulted in maximum production of 62 mM H2O2 in a 37-day batch in the MPPC with 50 mM H2SO4 catholyte having a bare activated charcoal electrode. The constantly rising H2O2 production during the 37-day hydraulic retention time demonstrated the system's sustainability and efficiency in contrast to other reported studies. Cyclic voltammetry analysis of the catholyte with the Fenton process showed excellent redox peaks, indicating its applicability for in-situ pollutant degradation. The MPPCs had an overall 40%–60% and 65%–85% removal efficiency of biochemical oxygen demand and chemical oxygen demand. This study shows that a simple MPPC design with no extensive modifications can be efficient at producing H2O2 and simultaneously treating wastewater.

The EFCF conference series still continued the strong tradition as one of the leading international meetings in the field of low temparature fuel cells, providing an excellent opportunity to present recent technical progress, establish new contacts, and to exchange technical, industrial and busin.ess information. This conference series takes normally place in Lucerne, Switzerland, but due to the ongoing COVID-19 pandemic took place again as a virtual event.

Fuel Cells – From Fundamentals to Systems publishes on all aspects of fuel cells, ranging from their molecular basis including theory and with molecular processes at catalyst surfaces and microscopic processes in membranes to their application in systems such as power plants, road vehicles and power sources in portables. It includes electrochemical energy technology as in energy conversion and storage with batteries, supercapacitors and electrolytic processes. Fuel Cells is a platform for scientific exchange in a diverse interdisciplinary field. All related work in chemistry, physics, materials science, chemical engineering, electrical engineering, and mechanical engineering is included.